Cas no 2320173-35-9 (3-[4-(methylsulfanyl)phenyl]-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}propan-1-one)

• Product Name: 3-[4-(methylsulfanyl)phenyl]-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}propan-1-one
• CAS No: 2320173-35-9
• MF: C₁₇H₁₈N₂OS
• MW: 298.402622699738
• CID: 5820948
• PubChem ID: 121190965
• Update Time: 2025-10-22

3-[4-(methylsulfanyl)phenyl]-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2320173-35-9
• 3-[4-(methylsulfanyl)phenyl]-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}propan-1-one
• F6555-6267
• 1-(5,7-dihydropyrrolo[3,4-b]pyridin-6-yl)-3-(4-methylsulfanylphenyl)propan-1-one
• 3-(4-(methylthio)phenyl)-1-(5H-pyrrolo[3,4-b]pyridin-6(7H)-yl)propan-1-one
• AKOS032749284

• Inchi： 1S/C17H18N2OS/c1-21-15-7-4-13(5-8-15)6-9-17(20)19-11-14-3-2-10-18-16(14)12-19/h2-5,7-8,10H,6,9,11-12H2,1H3
• InChI Key： HVXPSATUCFPICF-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC(N1CC2C(=CC=CN=2)C1)=O

Computed Properties

• Exact Mass: 298.11398438g/mol
• Monoisotopic Mass: 298.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.5Ų

Additional information on 3-[4-(methylsulfanyl)phenyl]-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}propan-1-one

Professional Introduction to Compound with CAS No. 2320173-35-9 and Product Name: 3-[4-(methylsulfanyl)phenyl]-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}propan-1-one

3-[4-(methylsulfanyl)phenyl]-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}propan-1-one, identified by the CAS number 2320173-35-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural composition of this molecule integrates multiple functional groups, including a methylsulfanyl substituent on the phenyl ring and a pyrrolo[3,4-b]pyridine scaffold, which are known to contribute to its unique chemical properties and potential therapeutic applications.

The pyrrolo[3,4-b]pyridine core is a privileged scaffold in drug discovery due to its ability to interact with various biological targets. This particular structure has been explored for its potential in modulating enzyme activities and receptor interactions, which are critical in the development of novel therapeutics. The presence of the methylsulfanyl group enhances the compound's solubility and bioavailability, facilitating its absorption and distribution within biological systems. These characteristics make 3-[4-(methylsulfanyl)phenyl]-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}propan-1-one a compelling candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Studies have indicated that the pyrrolo[3,4-b]pyridine moiety can serve as a key pharmacophore in interacting with proteins involved in inflammatory pathways and cancer signaling. The methylsulfanyl group further modulates these interactions by influencing electronic distributions and steric hindrance around the binding site. These insights have guided the optimization of analogs to enhance potency and selectivity.

In vitro studies have demonstrated that derivatives of this compound exhibit inhibitory effects on several enzymes implicated in metabolic disorders and neoplastic growth. The structural features of 3-[4-(methylsulfanyl)phenyl]-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}propan-1-one suggest potential applications in addressing conditions such as diabetes mellitus and certain types of cancer. The compound's ability to modulate key signaling pathways has been validated through enzyme kinetics assays and cell-based assays, providing a strong foundation for its development into a lead compound.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex heterocyclic framework efficiently. These synthetic strategies not only enhance the scalability of production but also allow for structural modifications to fine-tune biological activity.

One of the most intriguing aspects of this molecule is its potential dual functionality—interacting with both enzymatic targets and membrane receptors. Preliminary data suggest that the pyrrolo[3,4-b]pyridine core can engage with G-protein coupled receptors (GPCRs), while the methylsulfanyl group influences post-translational modifications on proteins. This dual-targeting capability opens up possibilities for developing treatments that address multiple pathological mechanisms simultaneously.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development due to their diverse biological activities and favorable pharmacokinetic profiles. 3-[4-(methylsulfanyl)phenyl]-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}propan-1-one exemplifies how structural complexity can be leveraged to develop innovative therapeutics. Ongoing research aims to explore its efficacy in animal models and eventually human trials, where it could serve as a foundation for new treatments targeting complex diseases.

The integration of machine learning algorithms into drug discovery has accelerated the identification of promising candidates like this one. Predictive models trained on large datasets have helped researchers prioritize compounds based on their predicted bioactivity and pharmacokinetic properties. This approach has significantly reduced the time required to move from laboratory discovery to clinical development.

The environmental impact of synthesizing such complex molecules is also a consideration in modern drug design. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. These sustainable practices align with broader industry initiatives to ensure that pharmaceutical development is both effective and environmentally responsible.

In conclusion,3-[4-(methylsulfanyl)phenyl]-1-{5H,6H,7H-pyrrolo[3,4-b]pyridin-6-yl}propan-1-one (CAS No. 2320173-35-9) represents a significant advancement in medicinal chemistry due to its intricate structure and promising biological activities. Its unique combination of functional groups positions it as a valuable tool for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is poised to play a crucial role in shaping the future of pharmaceutical innovation.